Cas no 123064-05-1 (β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester)

• Product Name: β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester
• CAS No: 123064-05-1
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD31562562
• CID: 1064425
• PubChem ID: 14969703
• Update Time: 2025-11-02

β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester
• 3-cyano-3-methyl-3-phenylpropanoic acid ethyl ester
• A-methyl-hydrocinnamic Acid Ethyl Ester
• 123064-05-1
• SY251113
• beta-Cyano-beta-methyl-hydrocinnamic Acid Ethyl Ester
• SCHEMBL988620
• CS-0442926
• A-Cyano-
• beta-Cyano-beta-methyl-benzenepropanoic Acid Ethyl Ester
• ethyl 3-cyano-3-phenylbutanoate
• MFCD31562562
• AC8228
• XH0498

• MDL： MFCD31562562
• Inchi： 1S/C13H15NO2/c1-3-16-12(15)9-13(2,10-14)11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3
• InChI Key： IAYGTAIDMGEZSW-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C#N)(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1Ų

Additional information on β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester

Comprehensive Guide to β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester (CAS No. 123064-05-1)

β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester (CAS No. 123064-05-1) is a specialized organic compound widely used in pharmaceutical intermediates, agrochemical synthesis, and material science. This ester derivative is particularly valued for its unique cyano and ester functional groups, which enhance its reactivity and applicability in various chemical processes. Researchers and industries frequently seek this compound for its role in synthesizing bioactive molecules and advanced materials.

The molecular structure of β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester features a hydrocinnamic acid backbone substituted with a cyano group and an ethyl ester. This configuration provides excellent solubility in organic solvents, making it a versatile reagent in organic synthesis. Its CAS number 123064-05-1 is often used in scientific literature and procurement databases to ensure accurate identification. The compound’s stability under standard conditions further adds to its practicality in laboratory and industrial settings.

One of the most prominent applications of β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of drug candidates. Its cyano group is instrumental in building heterocyclic structures, which are prevalent in many therapeutic agents. Additionally, the compound’s ethyl ester moiety facilitates further derivatization, enabling the creation of diverse molecular architectures. Recent trends in drug discovery highlight the growing demand for such versatile intermediates.

In agrochemical research, β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester is employed to develop novel pesticides and herbicides. The compound’s ability to act as a precursor for bioactive molecules makes it invaluable in designing crop protection agents. With increasing global focus on sustainable agriculture, researchers are exploring eco-friendly derivatives of this ester to minimize environmental impact. This aligns with the rising popularity of green chemistry and sustainable synthesis in scientific communities.

Material science is another field where β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester finds significant utility. Its incorporation into polymer matrices can enhance material properties such as thermal stability and mechanical strength. Innovations in smart materials and functional coatings often leverage this compound’s reactive sites for cross-linking and polymerization. As industries shift toward high-performance materials, the demand for specialized intermediates like this ester continues to grow.

From a market perspective, β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester is witnessing steady demand due to its multifaceted applications. Suppliers and manufacturers emphasize high-purity grades to meet the stringent requirements of pharmaceutical and agrochemical sectors. The compound’s CAS No. 123064-05-1 is frequently searched in procurement platforms, reflecting its commercial relevance. Analytical techniques such as HPLC and NMR are routinely employed to verify its quality and consistency.

Safety and handling of β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester are critical considerations for users. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Storage in cool, dry environments away from strong oxidizers ensures its longevity. These precautions align with broader industry standards for handling organic intermediates.

In summary, β-Cyano-β-methyl-hydrocinnamic Acid Ethyl Ester (CAS No. 123064-05-1) is a pivotal compound in modern chemistry, bridging gaps between pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and reactivity profile make it indispensable for researchers and industrial applications alike. As scientific advancements drive the need for innovative intermediates, this ester remains a cornerstone in synthetic chemistry.